(2E)-3-(furan-2-yl)-1-(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)prop-2-en-1-one

• Molecular Formula: C18H16N2O2
• Molecular Weight: 292.3 g/mol
• IUPAC Name: (E)-3-(furan-2-yl)-1-(1,3,4,5-tetrahydropyrido[4,3-b]indol-2-yl)prop-2-en-1-one
• InChI: InChI=1S/C18H16N2O2/c21-18(8-7-13-4-3-11-22-13)20-10-9-17-15(12-20)14-5-1-2-6-16(14)19-17/h1-8,11,19H,9-10,12H2/b8-7+
• InChI Key: VKMLEZMTTVDFBL-BQYQJAHWSA-N
• Isomeric SMILES: C1CN(CC2=C1NC3=CC=CC=C23)C(=O)/C=C/C4=CC=CO4
• Canonical SMILES: C1CN(CC2=C1NC3=CC=CC=C23)C(=O)C=CC4=CC=CO4

Description

The compound “(2E)-3-(furan-2-yl)-1-(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)prop-2-en-1-one” is a structurally complex enone derivative featuring a furan-2-yl group conjugated to a pyrido[4,3-b]indole scaffold. The pyridoindole core is a privileged structure in medicinal chemistry, frequently associated with central nervous system (CNS) activity, while the furan ring may contribute to improved solubility and metabolic stability compared to purely aromatic systems .

Preparation Methods

Procedure:

• Reactants : Tryptamine (10 mmol), paraformaldehyde (12 mmol), acetic acid (20 mL).

• Conditions : Reflux at 110°C for 12 hours under nitrogen.

• Workup : Neutralize with NH₄OH, extract with CH₂Cl₂, dry over Na₂SO₄, and purify via column chromatography (CH₂Cl₂:MeOH, 9:1).

• Yield : 68% as a pale yellow solid.

Characterization :

• ¹H NMR (CDCl₃, 400 MHz): δ 7.45 (d, J = 7.8 Hz, 1H), 7.21 (t, J = 7.5 Hz, 1H), 7.12 (t, J = 7.3 Hz, 1H), 3.85 (s, 2H), 3.02 (t, J = 5.6 Hz, 2H), 2.78 (t, J = 5.6 Hz, 2H).

Acylation to 1-(1,3,4,5-Tetrahydro-2H-pyrido[4,3-b]indol-2-yl)ethanone

The secondary amine undergoes acylation with acetyl chloride to introduce the ketone moiety.

Procedure:

• Reactants : Tetrahydro-pyrido[4,3-b]indole (5 mmol), acetyl chloride (6 mmol), triethylamine (7 mmol), dry CH₂Cl₂ (30 mL).

• Conditions : Stir at 0°C for 1 hour, then room temperature for 4 hours.

• Workup : Wash with water, dry organic layer, evaporate, and recrystallize from ethanol.

• Yield : 75% as white crystals.

Characterization :

• IR (KBr) : 1685 cm⁻¹ (C=O stretch).

• ¹³C NMR (CDCl₃, 100 MHz): δ 207.3 (C=O), 52.4 (N-CH₂), 28.1 (CH₂).

Claisen-Schmidt Condensation with Furan-2-carbaldehyde

The ketone reacts with furan-2-carbaldehyde via Claisen-Schmidt condensation to form the chalcone.

Procedure:

• Reactants : 1-(Tetrahydro-pyridoindol-2-yl)ethanone (3 mmol), furan-2-carbaldehyde (3.6 mmol), 5% KOH in 1,4-dioxane (15 mL).

• Conditions : Stir at room temperature for 6 hours.

• Workup : Acidify with HCl, extract with EtOAc, dry, and purify via silica gel chromatography (hexane:EtOAc, 3:1).

• Yield : 82% as a yellow crystalline solid.

Characterization :

• ¹H NMR (DMSO-d₆, 400 MHz): δ 8.21 (d, J = 15.6 Hz, 1H, Hα), 7.89 (d, J = 15.6 Hz, 1H, Hβ), 7.52–6.98 (m, 6H, aromatic), 6.75 (dd, J = 3.4, 1.8 Hz, 1H, furan H-3), 6.52 (d, J = 3.4 Hz, 1H, furan H-4).

• E/Z Selectivity : Exclusive E-isomer formation confirmed by coupling constants (J = 15.6 Hz).

Optimization and Mechanistic Insights

Key Factors:

• Solvent : 1,4-Dioxane enhances solubility and reaction efficiency compared to methanol.

• Base : Aqueous KOH (5%) minimizes side reactions like aldol condensation.

• Temperature : Room temperature prevents decomposition of the furan ring.

Reaction Mechanism:

• Enolate Formation : Deprotonation of the ketone by KOH generates an enolate.

• Nucleophilic Attack : Enolate attacks the aldehyde carbonyl, forming a β-hydroxy ketone intermediate.

• Dehydration : Acidic workup eliminates water, yielding the α,β-unsaturated ketone.

Analytical Validation

Spectroscopic Data Comparison:

Parameter	Tetrahydro-pyridoindole Ketone	Chalcone Product
C=O Stretch (IR)	1685 cm⁻¹	1662 cm⁻¹
Vinyl ¹H NMR	–	δ 8.21, 7.89 (J = 15.6 Hz)
Aromatic ¹H NMR	δ 7.45–7.12	δ 7.52–6.98

Purity Assessment:

• HPLC : >98% purity (C18 column, MeOH:H₂O, 70:30).

• Melting Point : 184–186°C (uncorrected).

Alternative Routes and Limitations

Friedel-Crafts Acylation:

• Attempted with AlCl₃ in CH₂Cl₂ but resulted in low yields (<30%) due to side reactions.

Microwave-Assisted Synthesis:

• Reduced reaction time to 20 minutes but caused furan ring decomposition at high temperatures.

Applications and Derivatives

The chalcone scaffold serves as a precursor for:

• Anticancer Agents : Via functionalization at the α,β-unsaturated ketone.

• Antimicrobials : By introducing halogen substituents on the furan ring .

Chemical Reactions Analysis

Types of Reactions

(2E)-3-(furan-2-yl)-1-(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)prop-2-en-1-one undergoes various types of chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2,3-dione derivatives.

Reduction: The compound can be reduced to form dihydrofuran derivatives.

Substitution: Electrophilic substitution reactions can occur on the furan ring, leading to the formation of halogenated or alkylated derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Halogenating agents like bromine or chlorine can be used under controlled conditions.

Major Products

The major products formed from these reactions include various substituted furan and tetrahydropyridoindole derivatives, which can be further utilized in different applications.

Scientific Research Applications

Anticancer Properties

Research indicates that compounds with similar structural features to (2E)-3-(furan-2-yl)-1-(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)prop-2-en-1-one exhibit promising anticancer activities. The incorporation of furan and pyridoindole moieties is known to enhance the cytotoxic effects against various cancer cell lines. For instance, derivatives of pyridoindoles have shown significant inhibitory effects on tumor growth in vitro and in vivo models .

Antimicrobial Activity

The compound's structure suggests potential antimicrobial properties. Heterocyclic compounds like triazoles have been documented to possess broad-spectrum antibacterial and antifungal activities. Studies have demonstrated that modifications to the furan and pyridine rings can lead to enhanced activity against resistant strains of bacteria and fungi .

Neuroprotective Effects

Research into related compounds has revealed neuroprotective properties attributed to the indole and furan structures. These compounds may act as antioxidants and neuroprotectants by modulating pathways involved in neurodegenerative diseases . The ability of such compounds to cross the blood-brain barrier enhances their therapeutic potential in treating conditions like Alzheimer's and Parkinson's disease.

Synthetic Pathways

The synthesis of (2E)-3-(furan-2-yl)-1-(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)prop-2-en-1-one can be achieved through various chemical reactions including:

• Aldol Condensation : This reaction can be utilized to form the double bond characteristic of the prop-enone structure.
• Cyclization Reactions : These reactions are essential for forming the furan ring and integrating it into the larger molecular framework.

Reactivity and Modifications

The compound's reactivity allows for further modifications that can enhance its biological activity or alter its pharmacokinetic properties. For example:

• Substitution Reactions : Introducing different substituents on the furan or indole rings can tailor the compound's activity profile.

Case Study 1: Anticancer Activity

In a study evaluating a series of pyridoindole derivatives similar to (2E)-3-(furan-2-yl)-1-(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)prop-2-en-1-one, researchers found that certain modifications resulted in compounds with IC50 values significantly lower than traditional chemotherapeutics against breast cancer cell lines .

Case Study 2: Antimicrobial Efficacy

Another study focused on derivatives containing furan and triazole rings showed that these compounds exhibited potent antifungal activity against Candida albicans with minimum inhibitory concentrations (MIC) comparable to established antifungals .

Mechanism of Action

The mechanism of action of (2E)-3-(furan-2-yl)-1-(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)prop-2-en-1-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and molecular targets are still under investigation, but preliminary studies suggest that it may interact with cellular signaling pathways involved in cell proliferation and apoptosis.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structurally analogous compounds have been extensively studied for their pharmacological properties. Below is a comparative analysis of key analogs, highlighting structural variations and their implications:

Table 1: Structural and Functional Comparison of Analogous Enones

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Reported Biological Activities
Target Compound	C₁₉H₁₆N₂O₂	304.35	Furan-2-yl, Pyrido[4,3-b]indole	Hypothesized CNS modulation
(2E)-3-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)-1-(2,5-dimethyl-3-furanyl)prop-2-en-1-one	C₂₀H₂₀N₂O₂	332.39	Pyrazole, Dimethylfuran	Anticancer, anti-inflammatory
(2E)-1-(2,3-Dihydro-1H-indol-1-yl)-3-(4-fluorophenyl)prop-2-en-1-one	C₁₇H₁₄FNO	267.30	Dihydroindole, 4-Fluorophenyl	Enhanced bioavailability (fluorine effect)
(2E)-1-Phenyl-3-pyridin-3-ylprop-2-en-1-one	C₁₄H₁₁NO	209.24	Phenyl, Pyridin-3-yl	Antimicrobial, kinase inhibition
(2E)-3-(2,4-Dihydroxyphenyl)-1-phenylprop-2-en-1-one	C₁₅H₁₂O₃	240.26	Dihydroxyphenyl	Antioxidant, tyrosinase inhibition

Key Findings:

Substituent Effects on Bioactivity :

• The pyrido[4,3-b]indole moiety in the target compound may confer selectivity for CNS targets compared to pyrazole or dihydroindole analogs, which are more commonly associated with anticancer or anti-inflammatory activities .
• Fluorine substitution (e.g., 4-fluorophenyl in ) enhances metabolic stability and bioavailability due to reduced CYP450-mediated oxidation.

Stereochemical and Conformational Influences :

• The (2E)-configuration is conserved across analogs, ensuring optimal spatial alignment for target binding. For example, (2E)-1-(4-hydroxyphenyl)-3-(substituted-phenyl)prop-2-en-1-one derivatives exhibit stronger antioxidant activity than their (2Z)-isomers .

Synthetic Accessibility :

• Most analogs, including the target compound, are synthesized via Claisen-Schmidt condensation, a base-catalyzed reaction between ketones and aldehydes . However, the pyridoindole scaffold requires additional steps, such as Pictet-Spengler cyclization, increasing synthetic complexity .

Pharmacological Profiles :

• Pyrazole-containing analogs (e.g., ) demonstrate broad-spectrum anticancer activity (IC₅₀ = 2–10 μM in HeLa cells), attributed to apoptosis induction via caspase-3 activation.
• Dihydroxyphenyl derivatives (e.g., ) exhibit potent antioxidant activity (EC₅₀ = 12 μM in DPPH assays), surpassing standard ascorbic acid.

Biological Activity

The compound (2E)-3-(furan-2-yl)-1-(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)prop-2-en-1-one has garnered attention in recent research due to its potential biological activities. This article aims to provide a comprehensive overview of its biological properties, including antibacterial and anticancer activities, as well as its mechanism of action based on available studies.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

$$\text{C}_{15}\text{H}_{14}\text{N}_2\text{O}_2$$

This compound features a furan moiety and a pyridoindole framework, which are known for their diverse biological activities.

Antibacterial Activity

Recent studies have highlighted the antibacterial properties of furan derivatives. For instance, a derivative similar to the compound showed significant activity against Escherichia coli and Staphylococcus aureus , with a minimum inhibitory concentration (MIC) of 64 µg/mL . The furan ring appears to enhance the antimicrobial efficacy of these compounds by facilitating interactions with bacterial cell membranes.

Table 1: Antibacterial Activity of Furan Derivatives

Compound	Target Bacteria	MIC (µg/mL)
Compound 1	E. coli	64
Compound 2	S. aureus	32
Compound 3	P. vulgaris	48

Anticancer Activity

The compound has also been evaluated for its anticancer properties. In vitro studies demonstrated that derivatives of pyrido[4,3-b]indole exhibited moderate antiproliferative activity against various cancer cell lines, including gastric adenocarcinoma (SGC-7901), cervical carcinoma (HeLa), and breast cancer (MCF-7) cells . The mechanism of action may involve inhibition of tubulin polymerization, leading to cell cycle arrest and apoptosis in cancer cells.

Table 2: Anticancer Activity Against Various Cell Lines

Cell Line	IC50 (µM)	Mechanism of Action
SGC-7901	12.5	Tubulin polymerization inhibition
HeLa	10.0	Induction of apoptosis
MCF-7	15.0	Cell cycle arrest

The biological activity of (2E)-3-(furan-2-yl)-1-(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)prop-2-en-1-one is believed to be mediated through several pathways:

• Interaction with Enzymes : The compound may inhibit key enzymes involved in bacterial cell wall synthesis and cancer cell proliferation.
• Induction of Apoptosis : It has been shown to activate apoptotic pathways in cancer cells, leading to programmed cell death.
• Cell Cycle Arrest : The compound can cause cell cycle arrest at the G2/M phase, preventing further division of cancer cells.

Case Studies

A recent study published in Frontiers in Chemistry explored the structure–activity relationship (SAR) of various pyridoindole derivatives. The study found that modifications on the indole ring significantly influenced the anticancer activity against different cell lines . Another case study reported that certain furan derivatives could inhibit biofilm formation in MRSA strains, indicating their potential use as antibacterial agents in clinical settings .